2-{[5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-[5-(4-chlorophenyl)-1-methylimidazol-2-yl]sulfanyl-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H18ClN3OS/c1-26-20(16-9-11-17(23)12-10-16)13-24-22(26)28-14-21(27)25-19-8-4-6-15-5-2-3-7-18(15)19/h2-13H,14H2,1H3,(H,25,27)
• InChI Key: AWDQWBMHVSKLEM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)NC2=CC=CC3=CC=CC=C32)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H18ClN3OS
• Molecular Weight: 407.9 g/mol

Description

The compound “2-{[5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide” is a chemical compound with the linear formula C26H20Cl2N6OS2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of a compound is responsible for its various pharmacological activities. In general, heterocyclic moieties like 1,3,4-thiadiazole have diverse activities. The presence of the =N-C-S- moiety and strong aromaticity of the ring are responsible for providing low toxicity and great in vivo stability.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 567.523. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Antiviral Activity

• Researchers have synthesized derivatives of this compound and evaluated their antiviral potential. . This finding suggests that these derivatives could be explored further as antiviral agents.

Anti-Inflammatory Properties

• . Investigating the anti-inflammatory potential of our compound could yield valuable insights.

Herbicidal Activity

• . Further research could explore whether our compound exhibits herbicidal effects.

Antifungal Applications

• . Investigating the efficacy of our compound against fungal pathogens could be worthwhile.

Bioactivity Beyond Antiviral Effects

• . Exploring these additional properties could uncover novel applications.

Enzyme Inhibition Studies

• . Investigating whether our compound interacts with enzymes or inhibits specific pathways could be enlightening.

Safety and Hazards

Sigma-Aldrich provides this compound to researchers but does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

The compound could be of interest in future research due to its potential biological activities. Further studies could focus on exploring its potential uses in various fields such as medicine, agriculture, etc., based on the activities of similar compounds.